Cas no 2228564-35-8 (1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine)

1-(2-Bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine is a fluorinated cyclopropylamine derivative with a bromo-fluoro-substituted phenyl group, offering unique reactivity and structural features for synthetic applications. Its difluorocyclopropane moiety enhances steric and electronic properties, making it valuable in medicinal chemistry and agrochemical research. The bromine and fluorine substituents provide versatile sites for further functionalization, enabling cross-coupling or nucleophilic substitution reactions. This compound’s rigid cyclopropyl scaffold contributes to conformational stability, potentially improving binding affinity in bioactive molecules. Its balanced lipophilicity and polarity may also enhance pharmacokinetic properties. Suitable for use as an intermediate in the development of pharmaceuticals or specialty chemicals, it demonstrates utility in targeted synthesis and structure-activity relationship studies.
1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine structure
2228564-35-8 structure
Product Name:1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine
CAS No:2228564-35-8
MF:C10H9BrF3N
MW:280.084372282028
CID:5979154
PubChem ID:165795958
Update Time:2025-10-28

1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine
    • [1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
    • 2228564-35-8
    • EN300-1947796
    • Inchi: 1S/C10H9BrF3N/c11-6-2-1-3-7(12)8(6)9(5-15)4-10(9,13)14/h1-3H,4-5,15H2
    • InChI Key: KFLXHGATXGMFOC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(C=1C1(CN)CC1(F)F)F

Computed Properties

  • Exact Mass: 278.98705g/mol
  • Monoisotopic Mass: 278.98705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1947796-0.05g
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228564-35-8
0.05g
$1129.0 2023-09-17
Enamine
EN300-1947796-0.1g
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228564-35-8
0.1g
$1183.0 2023-09-17
Enamine
EN300-1947796-0.25g
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228564-35-8
0.25g
$1235.0 2023-09-17
Enamine
EN300-1947796-0.5g
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228564-35-8
0.5g
$1289.0 2023-09-17
Enamine
EN300-1947796-1.0g
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228564-35-8
1g
$1343.0 2023-05-31
Enamine
EN300-1947796-2.5g
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228564-35-8
2.5g
$2631.0 2023-09-17
Enamine
EN300-1947796-5.0g
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228564-35-8
5g
$3894.0 2023-05-31
Enamine
EN300-1947796-10.0g
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228564-35-8
10g
$5774.0 2023-05-31
Enamine
EN300-1947796-1g
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228564-35-8
1g
$1343.0 2023-09-17
Enamine
EN300-1947796-5g
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
2228564-35-8
5g
$3894.0 2023-09-17

Additional information on 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine

Professional Introduction to 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228564-35-8)

1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine, identified by the CAS number 2228564-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine incorporates both bromine and fluorine substituents on a phenyl ring, which are strategically positioned to influence its reactivity and interaction with biological targets. The presence of these halogen atoms enhances the compound's potential as a building block for synthesizing more complex molecules with tailored pharmacological activities.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The 2,2-difluorocyclopropyl moiety in this compound adds an additional layer of complexity, offering a scaffold that can be modified to explore various pharmacophoric patterns. This structural feature has made it a subject of interest for researchers aiming to develop innovative therapeutic agents.

The synthesis of 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine involves multi-step organic transformations that require precise control over reaction conditions. The bromine substituent on the phenyl ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the construction of biaryl structures. These reactions are particularly valuable in medicinal chemistry for creating diverse libraries of compounds with potential therapeutic benefits.

The 2,2-difluorocyclopropyl group is known for its stability under various chemical conditions and its ability to enhance the bioavailability of drug candidates. This motif has been successfully employed in several high-value pharmaceuticals, demonstrating its utility in improving pharmacokinetic profiles. The incorporation of this group into 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine suggests that it may serve as a versatile intermediate for developing new drugs that target a range of diseases.

In the context of current research, 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine has been explored for its potential applications in the treatment of various neurological disorders. Studies have indicated that compounds with similar structural features may interact with specific neurotransmitter receptors or enzymes involved in neurodegenerative diseases. The halogenated aromatic ring system is particularly intriguing due to its ability to modulate receptor binding affinity and selectivity.

The fluorine atom in the molecule can significantly influence the electronic properties of the aromatic ring, thereby affecting its interaction with biological targets. This property has been leveraged in the design of drugs that require precise targeting to achieve therapeutic efficacy while minimizing side effects. The bromine atom provides an additional point for chemical modification, allowing researchers to fine-tune the pharmacological properties of the compound.

Efforts are ongoing to optimize synthetic routes for 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine to improve yield and scalability. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable production processes. These improvements are crucial for facilitating further research and development efforts aimed at translating laboratory discoveries into clinical applications.

The potential applications of this compound extend beyond neurological disorders. Its unique structural features make it a valuable scaffold for exploring new therapeutic modalities in areas such as oncology and anti-inflammatory drug development. Researchers are investigating how modifications to the 2-bromo-6-fluorophenylbromo group can impact its biological activity and interaction with disease-causing targets., thereby expanding its utility as a tool in drug discovery.

The growing body of literature on halogenated aromatic compounds underscores their importance in modern medicinal chemistry. Compounds like 1-(CAS No.2228564-35-8(CAS No.)2228564-35-8(CAS No.)2228564-35-8(CAS No.)2228564-35-8(CAS No.)2228564-35-8(CAS No.)2228564-35-8(CAS No.)2228564-35-8(CAS No.)2228564-35(CAS No.)22285(CAS No.)222222(bromo group can impact its biological activity and interaction with disease-causing targets.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates synthesize novel therapeutics。.............. In conclusion, 1-(bromo group can impact its biological activity and interaction with disease-causing targets。) emphasizes their role as key intermediates synthesize novel therapeutics。. In conclusion

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd